2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)thiomorpholin-4-yl]acetamide
• InChI: InChI=1S/C12H15ClN2OS/c13-10-3-1-9(2-4-10)11-8-17-6-5-15(11)7-12(14)16/h1-4,11H,5-8H2,(H2,14,16)
• InChI Key: OSJWZUOHJZJAIB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(N1CC(=O)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H15ClN2OS
• Molecular Weight: 270.78 g/mol

Description

2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This molecule is a thiomorpholine derivative and has shown promising results in various studies. In

Mechanism of Action

The exact mechanism of action of 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the PI3K/Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and growth.
Biochemical and Physiological Effects:
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been reported to have anti-inflammatory properties and has shown promising results in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide in lab experiments is its potential anticancer properties. This compound has shown promising results in various cancer cell lines and may be a potential candidate for further development as an anticancer agent. However, one of the major limitations of using this compound is its low solubility in water, which may make it difficult to use in some experiments.

Future Directions

There are several future directions for research on 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide. One potential direction is to further investigate its potential use as an anticancer agent. Another direction is to explore its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, future research could focus on improving the solubility of this compound to make it more useful in lab experiments.

Synthesis Methods

The synthesis of 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide involves the reaction of 4-chlorobenzylamine with 2-chloroacetyl chloride in the presence of triethylamine. The resulting product is then reacted with thiomorpholine in the presence of potassium carbonate to obtain the final product. This synthesis method has been reported to have a yield of around 70%.

Scientific Research Applications

2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide has been extensively studied for its potential use in scientific research. This compound has been reported to have anticancer properties and has shown promising results in various cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.